N-(3-fluorophenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

• IUPAC Name: N-(3-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide
• InChI: InChI=1S/C12H12FN3O4S/c1-15-7-10(11(17)16(2)12(15)18)21(19,20)14-9-5-3-4-8(13)6-9/h3-7,14H,1-2H3
• InChI Key: KTNQUDLDGIDHRR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)N(C1=O)C)S(=O)(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C12H12FN3O4S
• Molecular Weight: 313.31 g/mol

Description

N-(3-fluorophenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide is a useful research compound. Its molecular formula is C12H12FN3O4S and its molecular weight is 313.3. The purity is usually 95%.
BenchChem offers high-quality N-(3-fluorophenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-fluorophenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorescent Molecular Probes

Design and Sensing Applications : The development of reaction-based fluorescent probes for the selective discrimination of thiophenols over aliphatic thiols showcases a significant application of sulfonamide derivatives. These probes are designed through intramolecular charge transfer pathways, utilizing fluorophores and electron-withdrawing groups to achieve high selectivity and sensitivity. This approach enables the detection of thiophenols in environmental and biological samples with excellent quantitative recovery, demonstrating the compound's potential in sensing technologies (Wang et al., 2012).

Polymers and Materials Science

Polyimide Synthesis : Another notable application is in the synthesis of polyimides, where sulfonamide derivatives serve as monomers. These materials exhibit outstanding mechanical properties and thermal stability, making them suitable for advanced technological applications. The use of sulfonamide-based monomers in polymer chemistry contributes to the development of transparent, flexible, and tough polyimide films with moderate glass transition temperatures, indicating their utility in the fabrication of high-performance materials (Liaw et al., 1999).

Antitumor Agents

Synthesis and Biological Activity : Research into sulfonamide derivatives containing fluorouracil and nitrogen mustard groups has led to the design of potent antitumor agents with low toxicity. These compounds demonstrate high therapeutic indices in mice models, highlighting the potential of sulfonamide derivatives in cancer therapy. The innovative synthesis of these derivatives combines fluorouracil and nitrogen mustard groups with sulfonamide, aiming to achieve compounds that exhibit significant antitumor activity while minimizing adverse effects (Huang et al., 2001).